6-Amino-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one

• IUPAC Name: 6-amino-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C11H9N5O/c12-11-14-9-8(10(17)15-11)6-13-16(9)7-4-2-1-3-5-7/h1-6H,(H3,12,14,15,17)
• InChI Key: ARJQTRFHPMUBQT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=C(C=N2)C(=O)NC(=N3)N
• Molecular Formula: C11H9N5O
• Molecular Weight: 227.22 g/mol

Description

6-Amino-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines and has been extensively studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of 6-Amino-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or proteins involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
Studies have reported that 6-Amino-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one exhibits significant biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the pathogenesis of several inflammatory diseases. Additionally, it has been reported to induce apoptosis in cancer cells, thereby exhibiting potential anticancer activity.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6-Amino-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one in lab experiments is its potential therapeutic applications. However, one of the major limitations is the lack of understanding of its mechanism of action, which hinders its further development as a potential therapeutic agent.

Future Directions

Several future directions can be explored in the field of 6-Amino-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one research. One of the potential future directions is to investigate its potential as a therapeutic agent for the treatment of viral infections. Additionally, further studies can be conducted to elucidate its mechanism of action and to develop more potent analogs with improved pharmacological properties.
Conclusion:
In conclusion, 6-Amino-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one is a promising compound with potential therapeutic applications. Its pharmacological properties have been extensively studied, and it has been reported to exhibit significant biochemical and physiological effects. Further research is needed to fully understand its mechanism of action and to develop more potent analogs with improved pharmacological properties.

Synthesis Methods

Several methods have been reported for the synthesis of 6-Amino-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one. One of the commonly used methods involves the reaction of 3-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-one with hydrazine hydrate in the presence of a catalyst. The reaction proceeds through the formation of an intermediate which upon further reaction with an aldehyde yields the desired product.

Scientific Research Applications

The compound 6-Amino-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one has been extensively studied for its potential therapeutic applications. It has been reported to exhibit a wide range of pharmacological activities including anti-inflammatory, antitumor, and antiviral activities.